Lanthanum,tris(acetato-O,O')aqua-
Cat. No. B8292516
M. Wt: 334.05 g/mol
InChI Key: YRKCZRMEPGLHRN-UHFFFAOYSA-K
Attention: For research use only. Not for human or veterinary use.
Patent
US05840957
Procedure details
This example demonstrates the transesterification reaction of dimethyl terephthalate with 1,3-propanediol using lanthanum acetate monohydrate as the transesterification catalyst (50 ppm La based on final polymer) to form bis(3-hydroxypropyl) terephthalate.
Identifiers
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REACTION_CXSMILES
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[C:1]([O:13][CH3:14])(=[O:12])[C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][CH:3]=1.C(O)[CH2:16][CH2:17][OH:18].O.[C:21]([O-])(=[O:23])[CH3:22].[La+3].C([O-])(=O)C.C([O-])(=O)C>>[C:6]([O:8][CH2:9][CH2:16][CH2:17][OH:18])(=[O:7])[C:5]1[CH:10]=[CH:11][C:2]([C:1]([O:13][CH2:14][CH2:22][CH2:21][OH:23])=[O:12])=[CH:3][CH:4]=1 |f:2.3.4.5.6|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C1=CC=C(C(=O)OC)C=C1)(=O)OC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCO)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O.C(C)(=O)[O-].[La+3].C(C)(=O)[O-].C(C)(=O)[O-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C1=CC=C(C(=O)OCCCO)C=C1)(=O)OCCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
